Cas no 1021219-71-5 (N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide)

• Product Name: N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide
• CAS No: 1021219-71-5
• MF: C₂₁H₂₄ClN₃O₄
• MW: 417.885964393616
• CID: 6360061
• PubChem ID: 25893197
• Update Time: 2025-10-30

N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide
• N-[2-[[2-(4-chlorophenoxy)acetyl]amino]ethyl]-4-(2-methylpropanoylamino)benzamide
• N-(2-(2-(4-chlorophenoxy)acetamido)ethyl)-4-isobutyramidobenzamide
• 1021219-71-5
• F5226-0181
• AKOS024501102

• Inchi： 1S/C21H24ClN3O4/c1-14(2)20(27)25-17-7-3-15(4-8-17)21(28)24-12-11-23-19(26)13-29-18-9-5-16(22)6-10-18/h3-10,14H,11-13H2,1-2H3,(H,23,26)(H,24,28)(H,25,27)
• InChI Key： ZOIOTPHJQUMZLK-UHFFFAOYSA-N
• SMILES： C(NCCNC(COC1=CC=C(Cl)C=C1)=O)(=O)C1=CC=C(NC(=O)C(C)C)C=C1

Computed Properties

• Exact Mass: 417.1455339g/mol
• Monoisotopic Mass: 417.1455339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide

Introduction to N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide and Its Significance in Modern Chemical Biology

N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide, a compound with the CAS number 1021219-71-5, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its complex amide and carbamoyl functional groups, has garnered significant attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of this compound is a testament to the ingenuity of synthetic chemistry. The presence of multiple functional groups, including 4-chlorophenoxy and acetamido moieties, suggests a high degree of specificity that could be exploited for targeted biological interactions. Such features are often pivotal in designing molecules that can interact with biological targets with high affinity and selectivity.

In recent years, there has been a surge in research aimed at developing novel compounds that can modulate biological pathways associated with various diseases. N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide stands out as a promising candidate due to its unique structural attributes. The combination of a phenyl ring, linked through a carbamoyl group to an ethyl chain terminated by an amide moiety, creates a versatile scaffold that can be further modified to enhance its pharmacological properties.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological processes, and their inhibition or activation can have profound effects on cellular function. The structural features of N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide suggest that it could interact with enzymes by binding to specific pockets or residues, thereby altering their activity. This capability is particularly relevant in the context of developing drugs for treating conditions such as inflammation, cancer, and neurodegenerative diseases.

Recent studies have highlighted the importance of rational drug design in developing effective therapeutics. By leveraging computational methods and structural biology, researchers can predict how a molecule will interact with its target. N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide exemplifies this approach, as its structure was likely designed based on insights from existing literature and computational modeling. Such an approach increases the likelihood of success in drug development by minimizing trial-and-error experimentation.

The synthesis of this compound also showcases the advancements in synthetic methodologies. The ability to construct such complex molecules with high precision is a testament to the progress made in organic chemistry over the past few decades. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the assembly of intricate molecular architectures that were once considered unattainable.

In addition to its potential as a drug candidate, N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide may also serve as a valuable tool for studying enzyme mechanisms. By using this compound as an inhibitor or modulator, researchers can gain insights into how enzymes function at the molecular level. This information can then be used to develop more effective drugs by targeting specific aspects of enzyme activity.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have become indispensable tools for predicting how molecules will behave in different environments. These methods can provide detailed insights into the interactions between N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide and its biological targets, thereby guiding the design of more effective therapeutics.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility, low bioavailability, and off-target effects. However, compounds like N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide offer opportunities to overcome these challenges through careful design and optimization. By modifying specific parts of the molecule, researchers can improve its pharmacokinetic properties while maintaining or enhancing its biological activity.

The impact of this compound on future research is likely to be significant. As our understanding of biological systems continues to grow, so too will our ability to design molecules that can interact with them in precise ways. N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide serves as an example of how interdisciplinary approaches—combining synthetic chemistry, computational modeling, and biological studies—can lead to breakthroughs in drug development.

In conclusion, N-[4-({2-[2-(4-chlorophenoxy)acetamido]ethyl}carbamoyl)phenyl]-2-methylpropanamide is a remarkable compound that exemplifies the progress being made in chemical biology and pharmaceutical research. Its unique structure and potential applications make it a valuable asset in the quest for new therapeutics. As research continues to uncover new ways to harness its properties, this compound is poised to play a significant role in shaping the future of medicine.